2-[benzyl(methylsulfonyl)amino]-N-(2,6-difluorophenyl)acetamide

• Molecular Formula: C16H16F2N2O3S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-[benzyl(methylsulfonyl)amino]-N-(2,6-difluorophenyl)acetamide
• InChI: InChI=1S/C16H16F2N2O3S/c1-24(22,23)20(10-12-6-3-2-4-7-12)11-15(21)19-16-13(17)8-5-9-14(16)18/h2-9H,10-11H2,1H3,(H,19,21)
• InChI Key: SEQKSYSRQJBGRS-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N(CC1=CC=CC=C1)CC(=O)NC2=C(C=CC=C2F)F
• solubility: 53.2 [ug/mL]

Description

2-[benzyl(methylsulfonyl)amino]-N-(2,6-difluorophenyl)acetamide is a novel compound that has gained significant attention in scientific research in recent years. It is a synthetic molecule that has shown promising results in various applications, including cancer treatment, pain management, and anti-inflammatory therapy.

Mechanism of Action

The mechanism of action of 2-[benzyl(methylsulfonyl)amino]-N-(2,6-difluorophenyl)acetamide is not fully understood, but it is believed to act on multiple targets in the body. The compound has been shown to inhibit the activity of various enzymes, including histone deacetylases and proteases, which play critical roles in cancer progression and inflammation.
The compound also acts on ion channels in the central nervous system, modulating pain perception. It has been shown to activate potassium channels and inhibit calcium channels, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects
This compound has various biochemical and physiological effects in the body. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which are critical processes in cancer treatment. It also modulates the expression of various genes involved in cancer progression and inflammation.
The compound also has effects on neurotransmitters involved in pain perception, such as dopamine and serotonin. It has been shown to increase the levels of these neurotransmitters, leading to analgesic effects.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 2-[benzyl(methylsulfonyl)amino]-N-(2,6-difluorophenyl)acetamide is its potency in various scientific research applications. The compound has shown potent anti-tumor activity, analgesic effects, and anti-inflammatory properties, making it a promising candidate for drug development.
However, one of the limitations of this compound is its limited solubility in water, which can make it challenging to administer in vivo. The compound also has a short half-life, which can limit its efficacy in some applications.

Future Directions

There are several future directions for the research and development of 2-[benzyl(methylsulfonyl)amino]-N-(2,6-difluorophenyl)acetamide. One of the significant directions is the development of more potent analogs of the compound that can overcome its limitations, such as limited solubility and short half-life.
Another direction is the exploration of the compound's potential in other scientific research applications, such as neurological disorders and autoimmune diseases. The compound has shown promising results in preclinical models of these diseases, and further research is needed to determine its potential in clinical settings.
Conclusion
This compound is a novel compound that has shown promising results in various scientific research applications. The compound has potent anti-tumor activity, analgesic effects, and anti-inflammatory properties, making it a promising candidate for drug development. Further research is needed to determine its potential in clinical settings and to develop more potent analogs of the compound.

Synthesis Methods

The synthesis of 2-[benzyl(methylsulfonyl)amino]-N-(2,6-difluorophenyl)acetamide involves several steps, including the reaction of 2,6-difluoroaniline with benzyl chloroformate, followed by the addition of methylsulfonyl chloride. The resulting intermediate is then treated with sodium hydroxide and acetic anhydride to yield the final compound. The synthesis method has been optimized to achieve high yields and purity of the product.

Scientific Research Applications

2-[benzyl(methylsulfonyl)amino]-N-(2,6-difluorophenyl)acetamide has shown promising results in various scientific research applications. One of the significant applications is in cancer treatment, where it has demonstrated potent anti-tumor activity against various cancer cell lines, including breast, lung, and colon cancer. The compound has also been shown to inhibit cancer cell migration and invasion, which are critical processes in tumor metastasis.
Another application of this compound is in pain management, where it has been shown to have potent analgesic effects. The compound acts on the central nervous system to modulate pain perception and has been shown to be effective in both acute and chronic pain models.
The compound also has anti-inflammatory properties and has been shown to reduce inflammation in various animal models of inflammation. It acts by inhibiting the production of pro-inflammatory cytokines and chemokines, which are critical mediators of inflammation.